molecular formula C9H6BrN3O B13292547 5-(4-Bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde

5-(4-Bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde

Cat. No.: B13292547
M. Wt: 252.07 g/mol
InChI Key: FNHGQXDBAJNBIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(4-Bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde ( 1594480-49-5) is a high-value heterocyclic building block with a molecular formula of C9H6BrN3O and a molecular weight of 252.07 g/mol . This compound features a unique molecular architecture that combines a pyridine ring with a bromo-substituted pyrazole ring, linked through a nitrogen atom and functionalized with an aldehyde group . This specific arrangement makes it a versatile intermediate for designing novel molecules in medicinal chemistry and drug discovery. The core structural motif of this compound, the pyrazole ring, is widely recognized as a privileged scaffold in medicinal chemistry. Pyrazole and pyrazoline derivatives are known to exhibit a broad and diverse spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and antidepressant effects . Furthermore, specific substituted pyrazoline derivatives have been investigated as potent cannabinoid CB1 receptor antagonists, which are relevant for research into disorders like obesity and schizophrenia . The bromine atom on the pyrazole ring serves as an excellent handle for further functionalization via cross-coupling reactions (e.g., Suzuki, Heck), allowing researchers to create a wide array of analogs. The reactive aldehyde group on the pyridine ring is a critical functional site that enables a variety of chemical transformations. It readily participates in condensation reactions to form Schiff bases, which are themselves a class of compounds with significant interest due to their biological activities and applications in material science . This dual functionality (bromo-substitution and aldehyde group) provides researchers with two distinct points for molecular diversification, making this compound a highly valuable and versatile reagent for constructing complex chemical libraries, exploring structure-activity relationships (SAR), and developing new bioactive molecules or functional materials. This product is intended for research applications and is strictly For Research Use Only. It is not intended for diagnostic or therapeutic uses.

Properties

Molecular Formula

C9H6BrN3O

Molecular Weight

252.07 g/mol

IUPAC Name

5-(4-bromopyrazol-1-yl)pyridine-3-carbaldehyde

InChI

InChI=1S/C9H6BrN3O/c10-8-3-12-13(5-8)9-1-7(6-14)2-11-4-9/h1-6H

InChI Key

FNHGQXDBAJNBIB-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC=C1N2C=C(C=N2)Br)C=O

Origin of Product

United States

Preparation Methods

Halogenation of Pyrazole Ring

A key intermediate in the synthesis is the 4-bromo-substituted pyrazole . Bromination of pyrazole derivatives can be achieved using brominating agents such as bromine or N-bromosuccinimide under controlled conditions.

  • For example, in the preparation of related pyrazolo[3,4-b]pyridine derivatives, bromination is performed to obtain 5-bromo-1H-pyrazolo intermediates, which are further functionalized.

Coupling of Pyrazole with Pyridine Ring

The linkage of the pyrazole ring to the pyridine ring is commonly achieved through nucleophilic substitution or palladium/copper-catalyzed coupling reactions.

  • A reported method involves the iodination of 5-bromo-1H-pyrazolo[3,4-b]pyridine to form 5-bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine, which then undergoes copper-catalyzed coupling with substituted sulfonamides or amines to introduce various functional groups.
  • Although this specific example targets sulfonamide derivatives, the methodology is adaptable for attaching pyrazole to pyridine rings via nitrogen atoms.

Introduction of the Aldehyde Group on Pyridine

The aldehyde group at the 3-position of the pyridine ring (pyridine-3-carbaldehyde) is introduced via selective formylation reactions.

  • The Vilsmeier-Haack reaction is a classical method for formylation of heteroaromatic compounds, including pyridine derivatives. This involves treatment of the pyridine ring with a Vilsmeier reagent (formed from dimethylformamide and phosphorus oxychloride), which selectively introduces the aldehyde group at the desired position.
  • Alternative methods include oxidation of corresponding methyl or hydroxymethyl pyridine derivatives to aldehydes.

Detailed Synthetic Procedure (Hypothetical Example Based on Literature)

Step Reagents and Conditions Description Yield/Notes
1. Bromination of Pyrazole Pyrazole derivative + N-bromosuccinimide (NBS), solvent (e.g., DMF), room temperature Selective bromination at 4-position of pyrazole ring Moderate to high yield; regioselectivity controlled by reaction conditions
2. Coupling with Pyridine 4-bromo-1H-pyrazole + 3-bromopyridine or pyridine derivative, copper catalyst, base (e.g., potassium carbonate), solvent (e.g., isopropanol), 100°C, inert atmosphere Formation of 5-(4-bromo-1H-pyrazol-1-yl)pyridine scaffold via N-arylation Yields reported in literature range 70-85%
3. Formylation of Pyridine Ring Vilsmeier-Haack reagent (DMF + POCl3), low temperature, followed by hydrolysis Introduction of aldehyde group at 3-position of pyridine High regioselectivity; yields 60-80% depending on substrate
4. Purification Chromatography or recrystallization Isolation of pure 5-(4-Bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde Purity confirmed by NMR, IR, MS

Characterization and Spectral Data

  • Infrared Spectroscopy (IR): Characteristic aldehyde C=O stretch near 1700 cm⁻¹, pyrazole N-H stretch around 3100-3400 cm⁻¹.
  • Nuclear Magnetic Resonance (NMR):
    • ^1H NMR shows aldehyde proton singlet around 9-10 ppm.
    • Aromatic protons of pyridine and pyrazole rings appear in 6.5-8.5 ppm range.
  • Mass Spectrometry (MS): Molecular ion peak consistent with the molecular weight including bromine isotopic pattern.
  • Elemental Analysis: Confirms C, H, N, Br content matching theoretical values.

Summary of Key Research Findings

Research Aspect Findings Source
Bromination of pyrazole Efficient bromination at 4-position using NBS or bromine under mild conditions
Coupling reactions Copper-catalyzed N-arylation effective for linking pyrazole and pyridine rings
Formylation methods Vilsmeier-Haack reaction provides regioselective aldehyde introduction on pyridine
Continuous bromopyrazole synthesis Maleic diester and hydrazinopyridine reaction followed by bromination improves yield and reduces waste
Spectral characterization IR, NMR, MS confirm structure and purity

Mechanism of Action

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s key distinguishing features are its pyridine-pyrazole hybrid scaffold, bromine substituent, and aldehyde functionality. Below is a comparison with structurally related analogs from the literature:

Table 1: Structural Comparison of Key Analogous Compounds
Compound Name Core Structure Substituents Functional Group Reactivity/Applications Reference
5-(4-Bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde Pyridine-pyrazole 4-Bromo on pyrazole, 3-aldehyde on pyridine Aldehyde Electrophilic coupling, drug intermediates Target
5-(4-Bromophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carboximidamide (Compound 10) Dihydropyrazole 4-Bromo on phenyl ring Carboximidamide Potential antimicrobial agents [2]
3-((4-(6-Bromo-2-(1,2,3-thiadiazol-4-yl)-3H-imidazo[4,5-b]pyridin-7-yl)piperazin-1-yl)methyl)-5-methylisoxazole (21f) Imidazo[4,5-b]pyridine 6-Bromo on imidazopyridine Thiadiazole, isoxazole Kinase inhibition [3]
Key Observations:

Substituent Position and Electronic Effects :

  • The target compound’s bromine is located on the pyrazole ring, whereas Compound 10 (from ) has bromine on a phenyl ring. This difference may alter electronic properties: bromine on pyrazole (an electron-deficient ring) could enhance electrophilicity compared to aryl-substituted analogs .
  • Compound 21f () features bromine on an imidazopyridine core, which may influence π-π stacking in protein binding compared to the pyridine-pyrazole system .

Functional Group Reactivity: The aldehyde group in the target compound is highly reactive, enabling condensation reactions (e.g., formation of Schiff bases) that are absent in carboximidamide derivatives like Compound 10 .

Biological Activity

5-(4-Bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde is a heterocyclic compound that has garnered significant attention in the fields of medicinal and organic chemistry due to its potential biological activities. This article will delve into the biological activity of this compound, examining its mechanisms, applications, and relevant research findings.

Chemical Structure and Properties

5-(4-Bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde has a molecular formula of C9_9H6_6BrN3_3O and a molecular weight of 252.07 g/mol. The compound features both a pyrazole and a pyridine ring, with a bromine atom on the pyrazole ring and an aldehyde group on the pyridine ring, contributing to its unique reactivity and biological properties.

Property Value
Molecular FormulaC9_9H6_6BrN3_3O
Molecular Weight252.07 g/mol
IUPAC Name5-(4-bromopyrazol-1-yl)pyridine-3-carbaldehyde
InChI KeyFNHGQXDBAJNBIB-UHFFFAOYSA-N

The biological activity of 5-(4-Bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde can be attributed to its ability to interact with various biological targets:

Enzyme Inhibition : The compound may act as an enzyme inhibitor by binding to the active sites of specific enzymes, thereby preventing substrate binding. This mechanism is critical in developing therapeutic agents targeting diseases like cancer and inflammation.

Receptor Modulation : It can modulate receptor activity by altering the conformation of receptors upon binding, which can lead to changes in signaling pathways associated with various physiological processes.

Biological Activities

Research indicates that compounds containing pyrazole and pyridine moieties exhibit diverse biological activities, including:

  • Anticancer Activity : Several studies have shown that derivatives of pyrazole, including those similar to 5-(4-Bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde, possess significant anticancer properties. For instance, compounds with similar structures have demonstrated antiproliferative effects against various cancer cell lines such as breast (MDA-MB-231), liver (HepG2), and colorectal cancer cells .
  • Anti-inflammatory Effects : Compounds derived from pyrazole have been reported to exhibit anti-inflammatory activities by inhibiting cyclooxygenase enzymes (COX), which play a crucial role in inflammation pathways. For example, related compounds have shown IC50_{50} values indicating potent inhibition comparable to established anti-inflammatory drugs .
  • Antiviral Properties : Some studies suggest that pyrazole-containing compounds may inhibit viral replication mechanisms, making them potential candidates for antiviral drug development .

Anticancer Activity

A study focused on the synthesis and evaluation of pyrazole derivatives found that certain compounds exhibited strong antiproliferative activity against human tumor cell lines. Notably, one derivative demonstrated an IC50_{50} value of 0.206 µM against SARS-CoV proteases, indicating its potential as an anticancer agent .

Anti-inflammatory Activity

In another investigation, a series of pyrazole derivatives were evaluated for their anti-inflammatory effects. Compounds showed IC50_{50} values ranging from 60.56 µg/mL to 69.15 µg/mL for COX inhibition, demonstrating comparable efficacy to standard treatments like diclofenac .

Q & A

Q. What are the established synthetic routes for 5-(4-Bromo-1H-pyrazol-1-yl)pyridine-3-carbaldehyde?

The compound can be synthesized via the Vilsmeier-Haack reaction , a method validated for analogous pyrazole-4-carbaldehydes. This involves formylation of a pyrazole precursor (e.g., 3-methyl-1-aryl-1H-pyrazol-5(4H)-one) using phosphoryl chloride (POCl₃) and dimethylformamide (DMF) . For bromo-substituted derivatives, halogenation steps may precede formylation, as seen in the preparation of 5-chloro-1-methyl-3-(trifluoromethyl)pyrazole-4-carbaldehyde, where brominated intermediates are reacted under alkaline conditions .

Q. What spectroscopic and crystallographic methods are recommended for structural characterization?

  • NMR and IR spectroscopy : Confirm the aldehyde proton (~9-10 ppm in ¹H NMR) and carbonyl stretching vibrations (~1700 cm⁻¹ in IR) .
  • Single-crystal X-ray diffraction : Provides precise bond lengths, angles, and packing interactions. For example, analogous compounds like 5-(4-Bromophenoxy)-1-methyl-3-methyl-1H-pyrazole-4-carbaldehyde-O-[(5-methoxy-1,3,4-thiadiazol-2-yl)-methyl]oxime were characterized with R-factors ≤ 0.064 .

Q. How does the bromo substituent influence reactivity in cross-coupling reactions?

The 4-bromo group on the pyrazole ring enables Suzuki-Miyaura or Buchwald-Hartwig couplings , facilitating aryl-aryl bond formation. This is critical for diversifying the molecule into bioactive analogs, as demonstrated in studies on 3-(4-bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde .

Advanced Research Questions

Q. What mechanistic insights explain regioselectivity in pyrazole formylation?

The Vilsmeier-Haack reaction proceeds via an electrophilic aromatic substitution mechanism. The electron-rich pyrazole nitrogen directs formylation to the C4 position, while steric effects from substituents (e.g., bromo groups) can alter regioselectivity. Computational studies (e.g., DFT) are recommended to map charge distribution and transition states .

Q. How can structural modifications enhance biological activity?

  • Substituent effects : Introducing electron-withdrawing groups (e.g., bromo) increases electrophilicity, potentially enhancing interactions with biological targets. For example, 3-(4-bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde exhibits antioxidant and antitumor activity due to its stabilized aromatic system .
  • Oxime derivatization : The aldehyde group can be functionalized into oximes or hydrazones, as shown in studies where such modifications improved bioactivity .

Q. What analytical challenges arise in purity assessment, and how are they resolved?

  • HPLC with UV detection : Achieves ≥95% purity by resolving aldehyde degradation products (e.g., carboxylic acids) .
  • Mass spectrometry (HRMS) : Confirms molecular ion peaks and detects trace impurities, especially for brominated analogs where isotopic patterns (⁷⁹Br/⁸¹Br) must be accounted for .

Q. How do solvent and catalyst choice impact nucleophilic substitution reactions?

  • Polar aprotic solvents (DMF, DMSO) : Enhance reactivity in nucleophilic substitutions (e.g., replacing chloro with aryloxy groups), as demonstrated in the synthesis of 3-methyl-5-aryloxy-1-aryl-1H-pyrazole-4-carbaldehydes .
  • Base selection : Potassium carbonate (K₂CO₃) is preferred for deprotonating phenols in SNAr reactions, while stronger bases (e.g., NaH) may lead to side reactions .

Methodological Considerations

Q. What strategies mitigate aldehyde oxidation during storage?

  • Inert atmosphere storage : Use argon or nitrogen to prevent oxidation to carboxylic acids.
  • Low-temperature storage : Maintain at –20°C in amber vials to reduce photodegradation, as recommended for similar aldehydes .

Q. How are computational methods applied to predict biological targets?

Molecular docking studies with proteins (e.g., COX-2, EGFR kinase) can predict binding affinities. For example, pyrazole-carbaldehyde derivatives showed anti-inflammatory activity via COX-2 inhibition in silico models .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.